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Compound of Interest

Compound Name: N-Desmethyldofetilide
CAS No.: 176447-94-2
Cat. No.: B601676
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

N-Desmethyldofetilide is recognized as a primary metabolite of Dofetilide, a Class I
antiarrhythmic agent. Its structural characterization is crucial for understanding its
pharmacological and toxicological profile, as well as for ensuring the quality and purity of
Dofetilide-related pharmaceutical products. This technical guide provides a summary of the
available structural information for N-Desmethyldofetilide, based on publicly accessible data.

Physicochemical Properties

A compilation of the fundamental physicochemical properties of N-Desmethyldofetilide is
presented in Table 1. This information is critical for its identification and handling in a laboratory
setting.
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Molecular Structure

The two-dimensional chemical structure of N-Desmethyldofetilide is illustrated in the diagram
below. This visualization is essential for understanding the connectivity of atoms and functional
groups within the molecule.

Caption: 2D structural representation of N-Desmethyldofetilide.

Spectroscopic Data

Detailed experimental spectroscopic data for N-Desmethyldofetilide, including Nuclear
Magnetic Resonance (NMR) and Infrared (IR) spectroscopy, are not readily available in the
public domain. However, predicted mass spectrometry data provides valuable insights into its
molecular mass and fragmentation patterns.

Mass Spectrometry
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Predicted mass spectrometry data for various adducts of N-Desmethyldofetilide are
summarized in Table 2. This information is instrumental for the identification of the compound in
complex matrices using mass spectrometric techniques.[1]

Adduct Form Predicted m/z
[M+H]* 428.13085
[M+Na]* 450.11279
[M+K]+ 466.08673
[M+NHa]* 445.15739
[M-H]~ 426.11629
[M+HCOO]~- 472.12177
[M+CHsCOO]- 486.13742

Experimental Protocols

Given the absence of published experimental studies detailing the structural characterization of
N-Desmethyldofetilide, a generalized workflow for the characterization of a pharmaceutical
metabolite is proposed. This workflow outlines the key analytical techniques that would be
employed.

General Characterization Workflow

Infrared (IR) Spectroscopy

Synthesis / Isolation »| Purification (e.g., HPLC) | NMR Spectroscopy (*H, 13C) » Structure Confirmation

Mass Spectrometry (MS)
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Click to download full resolution via product page
Caption: A hypothetical workflow for the structural characterization of N-Desmethyldofetilide.
Methodology Synopsis:

o High-Performance Liquid Chromatography (HPLC): This technique would be essential for the
purification of N-Desmethyldofetilide from a synthesis reaction mixture or a biological
matrix. A reversed-phase C18 column with a gradient elution of water and acetonitrile, both
containing a small percentage of formic acid or trifluoroacetic acid, would be a typical starting
point.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS), often coupled with
liquid chromatography (LC-MS), would be used to determine the accurate mass of the
molecular ion, confirming the elemental composition. Tandem mass spectrometry (MS/MS)
would be employed to study the fragmentation pattern, providing further structural
elucidation.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are the
most powerful techniques for determining the precise molecular structure. One-dimensional
(*H, 13C) and two-dimensional (e.g., COSY, HSQC, HMBC) NMR experiments would be
necessary to assign all proton and carbon signals and to establish the connectivity of the
atoms.

e Infrared (IR) Spectroscopy: IR spectroscopy would be used to identify the characteristic
functional groups present in the molecule, such as N-H, S=0O, C-O, and aromatic C-H bonds,
by observing their vibrational frequencies.

Conclusion

While the fundamental physicochemical properties and a predicted mass spectrum of N-
Desmethyldofetilide are available, a comprehensive public repository of its experimental
structural characterization data is currently lacking. The methodologies outlined in this guide
represent the standard analytical approaches that would be necessary to fully characterize this
important metabolite. Further research and publication of detailed experimental data would be
highly beneficial to the scientific and pharmaceutical communities.

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b601676/docs?utm_src=pdf-body-img#structural-characterization-of-n-desmethyldofetilide-a-technical-overview
https://www.benchchem.com/product/b601676/docs?utm_src=pdf-body#structural-characterization-of-n-desmethyldofetilide-a-technical-overview
https://www.benchchem.com/product/b601676/docs?utm_src=pdf-body#structural-characterization-of-n-desmethyldofetilide-a-technical-overview
https://www.benchchem.com/product/b601676/docs?utm_src=pdf-body#structural-characterization-of-n-desmethyldofetilide-a-technical-overview
https://www.benchchem.com/product/b601676/docs?utm_src=pdf-body#structural-characterization-of-n-desmethyldofetilide-a-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601676?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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